Cas no 94405-09-1 (1H-Pyrrole-2-carboxylic acid, 5-(3-methyl-5-isoxazolyl)-, ethyl ester)

• Product Name: 1H-Pyrrole-2-carboxylic acid, 5-(3-methyl-5-isoxazolyl)-, ethyl ester
• CAS No: 94405-09-1
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 4344623
• PubChem ID: 392537
• Update Time: 2025-04-24

1H-Pyrrole-2-carboxylic acid, 5-(3-methyl-5-isoxazolyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 5-(3-methyl-5-isoxazolyl)-, ethyl ester
• ethyl 5-(3-methyl-5-isoxazolyl)-1H-pyrrole-2-carboxylate
• NSC-693053
• NCIMech_000057
• MLS000701624
• ethyl 5-(3-methylisoxazol-5-yl)-1H-pyrrole-2-carboxylate
• AQ-776/42801597
• HMS2520J07
• NCI60_033332
• 94405-09-1
• CHEMBL1499833
• NSC693053
• CCG-35230
• ethyl 5-(3-methyl-1,2-oxazol-5-yl)-1H-pyrrole-2-carboxylate
• SMR000230269
• PD011767

• Inchi： 1S/C11H12N2O3/c1-3-15-11(14)9-5-4-8(12-9)10-6-7(2)13-16-10/h4-6,12H,3H2,1-2H3
• InChI Key： SVDRCCNWQAEOFZ-UHFFFAOYSA-N
• SMILES： C1(=CC(=NO1)C)C1=CC=C(C(OCC)=O)N1

Computed Properties

• Exact Mass: 220.08479225Da
• Monoisotopic Mass: 220.08479225Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.1Ų